Cas no 149796-59-8 (Palladium, bis(acetato-kO)[1,3-propanediylbis[diphenylphosphine-kP]]-, (SP-4-2)- (9CI))

Palladium, bis(acetato-kO)[1,3-propanediylbis[diphenylphosphine-kP]]-, (SP-4-2)- (9CI) structure

149796-59-8 structure

Product Name:Palladium, bis(acetato-kO)[1,3-propanediylbis[diphenylphosphine-kP]]-, (SP-4-2)- (9CI)

CAS No:149796-59-8

MF:C₃₁H₃₄O₄P₂Pd

MW:638.966788768768

MDL:MFCD14155705

CID:100076

Update Time:2025-07-31

Palladium, bis(acetato-kO)[1,3-propanediylbis[diphenylphosphine-kP]]-, (SP-4-2)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Palladium, bis(acetato-kO)[1,3-propanediylbis[diphenylphosphine-kP]]-, (SP-4-2)- (9CI)
- Diacetato[1,3-bis(diphenylphosphino)propane]palladium(II)
- (dppp)Pd(OAc)2
- [(1,3-bis(diphenylphosphino)propane)Pd(acetate)2]
- [Pd(1,2-bis(diphenylphosphino)propane)(O2CCH3)2]
- [Pd(OAc)2(1,2-bis(diphenylphosphino)propane)]
- [Pd(OAc)2(dppp)]
- bis(acetato)(1,3-bis(diphenylphosphine)propane)palladium(II)
- Diacetato 1,3-bis(diphenyl phosphino) propane palladiuM (II)
- Diacetato 1,3-bis(diphenyl phosphino) propane palladium (II) Coupling reactions. Carbonylation. Solubility: S. acetic acid, chloroform, methanol sl.s acetone, v.sl.s toluene
- MDL： MFCD14155705
- Inchi： 1S/C27H26P2.2C2H4O2.Pd/c1-5-14-24(15-6-1)28(25-16-7-2-8-17-25)22-13-23-29(26-18-9-3-10-19-26)27-20-11-4-12-21-27;2*1-2(3)4;/h1-12,14-21H,13,22-23H2;2*1H3,(H,3,4);
- InChI Key： AXLVIMJWRWLVAX-UHFFFAOYSA-N
- SMILES： [Pd].P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCP(C1C=CC=CC=1)C1C=CC=CC=1.OC(C)=O.OC(C)=O

Computed Properties

Exact Mass: 636.08100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 38
Rotatable Bond Count: 8

Experimental Properties

PSA: 107.44000
LogP: 3.15470
Sensitiveness: Air stable, moisture sensitive

Palladium, bis(acetato-kO)[1,3-propanediylbis[diphenylphosphine-kP]]-, (SP-4-2)- (9CI) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301;H332
Warning Statement： P261;P301+P310;P321;P304+P340;P405;P501
Hazardous Material Identification：

Palladium, bis(acetato-kO)[1,3-propanediylbis[diphenylphosphine-kP]]-, (SP-4-2)- (9CI) Pricemore >>

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